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Compound of Interest

Compound Name:
Cyclopentyl-(2,3-dimethoxy-

benzyl)-amine

CAS No.: 356094-55-8

Cat. No.: B1332514

Get Quote

Executive Summary & Pharmacological Rationale
Cyclopentyl-(2,3-dimethoxy-benzyl)-amine (CDBA) is a secondary amine featuring a

lipophilic cyclopentyl ring and an electron-rich 2,3-dimethoxybenzyl moiety.

Structural Homology: The N-alkyl-benzylamine core is the defining pharmacophore for high-

affinity Sigma-1 Receptor (

R) ligands (e.g., PRE-084, NE-100). The 2,3-dimethoxy substitution pattern is also frequently
observed in Melatonin (MT1/MT2) and Dopamine (D3) ligands.

Predicted Mechanism: Based on Structure-Activity Relationship (SAR) data of similar

benzylamines, CDBA is predicted to act as a

R modulator (agonist or antagonist) or a Monoamine Reuptake Inhibitor.
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Therapeutic Potential: Compounds in this class are typically evaluated for cognitive

enhancement (Alzheimer’s models), antidepressant effects, and anxiolysis.

This guide outlines the standard operating procedures (SOPs) to validate the CNS activity of

CDBA, focusing on distinguishing between sedation, cognitive enhancement, and mood

modulation.

Chemical Properties & Formulation
Before in vivo administration, the physicochemical properties must be managed to ensure

bioavailability.

Property Value / Description Notes

CAS Number
356094-55-8 (Free Base) /

1609406-42-9 (HBr Salt)

Verify salt form before

weighing.

Molecular Weight 235.32 g/mol (Free Base)
Use MW adjustment if using

HBr salt (MW ~316.24).

LogP (Predicted) ~2.8 - 3.2
Highly lipophilic; excellent BBB

penetration predicted.

Solubility
Low in neutral water; Soluble

in DMSO, Ethanol.

Requires acidification or

cyclodextrin for aqueous

dosing.

Formulation Protocol (Vehicle Selection)
Avoid pure DMSO for behavioral studies due to potential confounding toxicity or irritation.

Recommended Vehicle: 5% DMSO + 5% Tween-80 + 90% Saline (0.9%).

Dissolve CDBA in 100% DMSO (5% of final volume).

Add Tween-80 (5% of final volume) and vortex vigorously.

Slowly add warm Saline (90% of final volume) while vortexing.
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Note: If precipitation occurs, adjust pH to ~5.5-6.0 using 0.1N HCl (converting to

hydrochloride salt in situ usually improves solubility).

Experimental Workflows & Behavioral Protocols
Experiment A: Open Field Test (OFT) - Locomotor
Baseline
Objective: To determine the sedative or stimulant profile of CDBA and establish a Non-Sedating

Dose (NSD) for cognitive tasks.

Rationale:

antagonists often reduce locomotion, while psychostimulants (dopaminergic) increase it.

Protocol:

Subjects: C57BL/6J mice (n=8-10/group).

Dosing: Administer CDBA (i.p.) at 1, 3, 10, and 30 mg/kg, 30 minutes prior to testing.

Apparatus: 40cm x 40cm square arena, illuminated at 200 lux.

Procedure:

Place mouse in the center of the arena.

Record activity for 30 minutes using video tracking (e.g., EthoVision, AnyMaze).

Readouts: Total Distance Moved (cm), Velocity (cm/s), Time in Center (Anxiety index).

Decision Gate:

If Hyperlocomotion: Suggests Dopamine transporter inhibition or sigma agonism.

If Hypolocomotion: Suggests sedation or off-target toxicity. Select the highest dose with NO

effect on locomotion for subsequent cognitive tests.
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Experiment B: Novel Object Recognition (NOR) -
Cognition
Objective: To evaluate the potential of CDBA as a cognitive enhancer (Nootropic).

Rationale:

agonists (e.g., PRE-084) significantly improve discrimination indices in NOR, particularly in
scopolamine-induced amnesia models.

Protocol:

Habituation (Day 1-2): Allow animals to explore the empty arena (10 min/day).

Training (Day 3, T=0):

Administer Vehicle or Scopolamine (1 mg/kg) to induce deficit.

Administer CDBA (e.g., 3, 10 mg/kg) or Reference (Donepezil).

Wait 30 min.

Place mouse in arena with Two Identical Objects (A + A) for 10 min.

Retention Interval: Return mouse to home cage for 1 hour (Short-term memory) or 24 hours

(Long-term memory).

Testing (Day 3/4):

Place mouse in arena with One Familiar (A) + One Novel Object (B).

Record exploration for 5 min.

Calculation:

Success Criteria: A positive DI (>0.2) in CDBA-treated animals (vs. roughly 0.0 in Scopolamine

controls) indicates cognitive rescue.
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Experiment C: Forced Swim Test (FST) - Antidepressant
Activity
Objective: To assess "despair-like" behavior.

Rationale: Many N-benzylamine derivatives exhibit rapid antidepressant effects via

modulation or monoamine reuptake inhibition.

Protocol:

Dosing: Administer CDBA (10, 30 mg/kg i.p.) 30-60 min prior to test.

Procedure:

Place mouse in a cylinder (25°C water) for 6 minutes.

Record the last 4 minutes.

Scoring: Measure duration of Immobility (floating).

Control: Imipramine (Positive Control).

Interpretation: A significant reduction in immobility time compared to vehicle suggests

antidepressant-like activity.

Mechanism of Action: The Sigma-1 Hypothesis
The structural features of CDBA strongly suggest interaction with the Sigma-1 receptor

chaperone complex. The diagram below illustrates the putative pathway by which CDBA may

exert neuroprotective and cognitive effects.
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Figure 1: Putative mechanism of action. CDBA binding to Sigma-1R triggers dissociation from

BiP, stabilizing IP3R and enhancing Calcium signaling/BDNF expression.
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When reporting results for CDBA, utilize the following table structure to ensure data integrity

and comparability.

Table 1: Summary of Behavioral Endpoints (Template)

Assay Endpoint
Vehicle
Mean ±
SEM

CDBA (Low
Dose)

CDBA (High
Dose)

Statistical
Significanc
e (p-value)

Open Field
Total

Distance (cm)
4500 ± 300 4600 ± 250 3200 ± 400

p < 0.05

(Sedation at

High Dose)

NOR
Discriminatio

n Index
0.05 ± 0.02 0.25 ± 0.04 0.38 ± 0.05

p < 0.01

(Cognitive

Gain)

FST
Immobility

Time (s)
140 ± 10 110 ± 12 85 ± 9

p < 0.01

(Antidepressa

nt)

Statistical Analysis:

Data should be analyzed using One-Way ANOVA followed by Dunnett’s post-hoc test

(comparing all groups to Vehicle).

For time-course data (e.g., locomotor activity in 5-min bins), use Two-Way Repeated

Measures ANOVA.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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